2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one

• Molecular Formula: C8H4F3NO3
• Molecular Weight: 219.12 g/mol
• IUPAC Name: 2,2-difluoro-1-(2-fluoro-5-nitrophenyl)ethanone
• InChI: InChI=1S/C8H4F3NO3/c9-6-2-1-4(12(14)15)3-5(6)7(13)8(10)11/h1-3,8H
• InChI Key: VFWNGGUJJIDRMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)C(F)F)F

Description

2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one (C₈H₅F₂NO₃, MW 201.13) is a fluorinated aromatic ketone featuring a nitro group at the para position relative to the ketone moiety and a fluorine atom at the ortho position on the benzene ring. This compound is of significant interest in medicinal and materials chemistry due to the electron-withdrawing effects of the nitro and fluorine substituents, which modulate its reactivity and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one typically involves the reaction of 2-fluoro-5-nitrobenzaldehyde with difluoromethyl ketone under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely follow similar synthetic routes as those used in laboratory settings, with optimizations for scale, yield, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The difluoro and nitro groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt).

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Medicine: Investigated for its potential use in pharmaceuticals, particularly in the synthesis of fluorinated drugs.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one involves its interaction with various molecular targets. The presence of difluoro and nitro groups allows it to participate in a range of chemical reactions, influencing its reactivity and interaction with biological molecules. Specific pathways and molecular targets depend on the context of its application, such as drug development or chemical synthesis .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one with structurally related compounds, emphasizing substituent effects, synthesis yields, and spectroscopic properties.

Compound	Molecular Formula	MW	Substituents	Synthesis Yield	Key Spectral Data	Ref.
2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one	C₈H₅F₂NO₃	201.13	-NO₂ (para), -F (ortho)	Not reported	Likely similar ¹⁹F NMR δ ≈ -121 ppm (CF₂), ¹H NMR: aromatic protons δ 7.5–8.5 ppm
2,2-Difluoro-1-(4-nitrophenyl)ethan-1-one (5o)	C₈H₅F₂NO₃	201.13	-NO₂ (para)	85%	¹⁹F NMR: δ -121.8 ppm (CF₂); ¹H NMR: δ 8.30 (d, J=8.9 Hz, 2H), 7.90 (d, J=8.9 Hz, 2H)
2,2-Difluoro-1-(thiophen-2-yl)ethan-1-one (5b)	C₆H₄F₂OS	162.16	Thiophene (2-position)	95%	¹⁹F NMR: δ -121.8 ppm (CF₂); ¹H NMR: δ 8.03–7.99 (m, 1H), 7.85 (dd, J=4.9 Hz, 1H)
1-(2-Fluoro-5-nitrophenyl)ethan-1-one	C₈H₆FNO₃	183.14	-NO₂ (para), -F (ortho)	Not reported	IR: 1700 cm⁻¹ (C=O); ¹H NMR: δ 8.40–8.30 (m, aromatic protons)
2,2-Difluoro-1-(4-methoxyphenyl)ethan-1-one (5e)	C₉H₈F₂O₂	198.16	-OCH₃ (para)	76%	¹⁹F NMR: δ -121.2 ppm (CF₂); ¹H NMR: δ 8.06 (d, J=9.0 Hz, 2H), 6.99 (d, J=9.0 Hz, 2H)

Key Observations:

Substituent Effects on Reactivity and Properties

• Nitro vs. Methoxy Groups : The nitro group (in 5o and the target compound) enhances electrophilicity at the ketone carbon compared to electron-donating groups like methoxy (5e), facilitating nucleophilic additions .
• Fluorine Positioning : Ortho-fluorine substitution (target compound) introduces steric hindrance and may alter conjugation compared to para-substituted analogs (5o).

Synthesis Efficiency

• Difluorinated ketones are synthesized in high yields (76–95%) via one-pot difluorination/fragmentation, suggesting the target compound could be similarly accessible .

Spectroscopic Signatures

• The CF₂ group in all difluorinated ketones shows characteristic ¹⁹F NMR signals near δ -121 ppm .
• Aromatic protons in nitro-substituted derivatives resonate downfield (δ 7.5–8.5 ppm) due to electron withdrawal .

Toxicity and Safety Limited toxicological data exist for fluorinated nitroaromatics. However, structurally similar compounds (e.g., 1-(2-amino-6-nitrophenyl)ethanone) are flagged for precautionary handling due to incomplete hazard assessments .

Research Implications

• Pharmaceutical Applications : Difluorinated ketones are intermediates in drug synthesis; the nitro group in the target compound could be reduced to an amine for further derivatization .
• Materials Science : Fluorinated aromatic ketones exhibit unique electronic properties for optoelectronic materials, with substituent positioning critical for tuning bandgaps .

Biological Activity

2,2-Difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one (CAS Number: 2060053-94-1) is a fluorinated organic compound with significant potential in various biological applications. This article reviews its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C$_8$H$_4$F$_3$NO$_3$
• Molecular Weight : 219.12 g/mol
• Structural Characteristics : The compound features a ketone functional group and multiple fluorine substituents that influence its reactivity and biological interactions.

The biological activity of 2,2-difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one is primarily attributed to its interaction with specific molecular targets. The presence of fluorine atoms enhances the compound's binding affinity to various enzymes and receptors, which may lead to altered biochemical pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.
• Receptor Interaction : It potentially interacts with cellular receptors, influencing signal transduction processes.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Antitumor Activity : Fluorinated compounds are often studied for their cytotoxic effects against cancer cell lines.
• Antibacterial Properties : Some derivatives show effectiveness against Gram-positive and Gram-negative bacteria.

Structure-Activity Relationship (SAR)

The SAR studies highlight that:

• The presence of electron-withdrawing groups, such as nitro and fluoro groups, enhances the cytotoxicity of the compound.
• Variations in the substitution pattern on the phenyl ring can significantly affect the biological efficacy.

Case Study 1: Antitumor Activity

A study evaluated the cytotoxic effects of 2,2-difluoro-1-(2-fluoro-5-nitrophenyl)ethan-1-one against various cancer cell lines. The results indicated an IC$_{50}$ value of approximately 10 µM, suggesting moderate antitumor activity compared to standard chemotherapeutic agents like doxorubicin .

Case Study 2: Antibacterial Effects

In another investigation, derivatives of this compound were tested for antibacterial activity. The results demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 25 to 100 µg/mL .

Data Table: Summary of Biological Activities

Activity Type	Model/Cell Line	IC$_{50}$ / MIC (µg/mL)	Reference
Antitumor	Various Cancer Lines	~10 µM
Antibacterial	S. aureus	25 µg/mL
	E. coli	100 µg/mL